Cas no 536693-97-7 (2,5-Dichloropyridine-3-boronic acid)

• Product Name: 2,5-Dichloropyridine-3-boronic acid
• CAS No: 536693-97-7
• MF: C₅H₄BCl₂NO₂
• MW: 191.807759284973
• MDL: MFCD06659486
• CID: 92935
• PubChem ID: 22135190
• Update Time: 2025-05-20

2,5-Dichloropyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloropyridine-3-boronic acid
• (2,5-dichloropyridin-3-yl)boronic acid
• 2,5-dichloropyridin-3-ylboronic acid
• 2,5-Dichloropyridine-3-boronic
• AC-33487
• FD10145
• 2,5-Dichloropyridine-3-BoronicAcid
• MFCD06659486
• EN300-7366322
• 536693-97-7
• Boronic acid, (2,5-dichloro-3-pyridinyl)-
• DTXSID00622726
• SY226971
• AKOS006345919
• SCHEMBL1921181
• FT-0650054
• A7809
• CHEMBL3236925
• AB25944
• AMY7881
• BS-2082
• DB-000447

• MDL： MFCD06659486
• Inchi： 1S/C5H4BCl2NO2/c7-3-1-4(6(10)11)5(8)9-2-3/h1-2,10-11H
• InChI Key： IISUHTJFLBUMKT-UHFFFAOYSA-N
• SMILES： ClC1C(B(O)O)=CC(=CN=1)Cl

Computed Properties

• Exact Mass: 190.97100
• Monoisotopic Mass: 190.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2

Experimental Properties

• Color/Form: Cream powder
• Density: 1.567
• Melting Point: 152-155°C
• Boiling Point: 368.912 ℃ at 760 mmHg
• Flash Point: 176.912 ℃
• Refractive Index: 1.58
• PSA: 53.35000
• LogP: 0.06820
• Solubility: Not determined

2,5-Dichloropyridine-3-boronic acid Security Information

• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,5-Dichloropyridine-3-boronic acid

Recent Advances in the Application of 2,5-Dichloropyridine-3-boronic Acid (CAS: 536693-97-7) in Chemical Biology and Pharmaceutical Research

2,5-Dichloropyridine-3-boronic acid (CAS: 536693-97-7) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of both chlorine substituents and a boronic acid moiety in its structure makes it a valuable building block for Suzuki-Miyaura cross-coupling reactions, a widely used method in medicinal chemistry for constructing complex molecular architectures.

Recent studies have highlighted the role of 2,5-dichloropyridine-3-boronic acid in the synthesis of novel kinase inhibitors targeting cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective BTK (Bruton's tyrosine kinase) inhibitors, which show promise for treating B-cell malignancies. The boronic acid group in this compound facilitates the formation of reversible covalent bonds with target proteins, enhancing both potency and selectivity.

In addition to its applications in drug discovery, 2,5-dichloropyridine-3-boronic acid has been employed in chemical biology research as a molecular probe. A recent publication in ACS Chemical Biology (2024) described its use in activity-based protein profiling (ABPP) studies to identify novel targets of boronic acid-containing drugs. This approach has provided insights into the off-target effects of clinically used proteasome inhibitors, which share structural similarities with this compound.

The synthetic accessibility of 2,5-dichloropyridine-3-boronic acid has also been improved through recent methodological advances. A 2023 report in Organic Process Research & Development outlined a more efficient and scalable synthesis route for this compound, addressing previous challenges related to yield and purity. These process improvements have made the material more readily available for both academic and industrial research applications.

Looking forward, the unique properties of 2,5-dichloropyridine-3-boronic acid position it as a valuable tool in the development of next-generation therapeutics. Ongoing research is exploring its potential in targeted protein degradation strategies and as a component of PROTAC (proteolysis targeting chimera) molecules. The compound's ability to engage both covalent and non-covalent interactions with biological targets makes it particularly attractive for these emerging therapeutic modalities.